Cas no 13882-80-9 (2-Methylmorpholin-3-one)

• Product Name: 2-Methylmorpholin-3-one
• CAS No: 13882-80-9
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD16622013
• CID: 2105376
• Update Time: 2025-10-21

2-Methylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-Morpholinone
• 2-Methylmorpholin-3-one
• 1-oxo-2-methyl-oxazine
• 2-methyl-1,4-oxazinan-3-one
• 2-methyl-morpholin-3-one
• 3-MORPHOLINONE,2-METHYL

• MDL： MFCD16622013
• Inchi： 1S/C5H9NO2/c1-4-5(7)6-2-3-8-4/h4H,2-3H2,1H3,(H,6,7)
• InChI Key： LEGKNUIZNFTVBI-UHFFFAOYSA-N
• SMILES： O1CCNC(C1C)=O

Computed Properties

• Exact Mass: 115.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 41.82000
• LogP: -0.20280

Additional information on 2-Methylmorpholin-3-one

2-Methylmorpholin-3-one: A Comprehensive Overview

Introduction to 2-Methylmorpholin-3-one (CAS No. 13882-80-9)

2-Methylmorpholin-3-one, also known by its CAS number 13882-80-9, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse functional properties. The molecule features a six-membered ring with an oxygen atom and a ketone group, along with a methyl substituent at the 2-position, contributing to its distinctive reactivity and solubility characteristics.

Chemical Structure and Properties

The molecular formula of 2-Methylmorpholin-3-one is C7H11NO, with a molecular weight of approximately 117.17 g/mol. Its structure consists of a morpholine ring (a six-membered ring containing one oxygen atom) with a ketone group at the 3-position and a methyl group at the 2-position. This arrangement imparts the compound with unique physical and chemical properties, such as moderate solubility in water and high solubility in organic solvents like dichloromethane and ethyl acetate.

Synthesis and Applications

The synthesis of 2-Methylmorpholin-3-one typically involves nucleophilic substitution or cyclization reactions, often utilizing readily available starting materials such as alcohols or ketones. The compound has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis, particularly in the development of bioactive molecules targeting various therapeutic areas.

In recent years, researchers have explored the potential of 2-Methylmorpholin-3-one in advanced materials science, where it serves as a precursor for synthesizing high-performance polymers and coatings. Its ability to form stable amide bonds makes it an ideal candidate for applications in polymer chemistry.

Recent Research Developments

Recent studies have highlighted the role of 2-Methylmorpholin-3-one in green chemistry initiatives, where it is employed as an eco-friendly solvent in organic reactions. Its ability to dissolve a wide range of organic compounds while minimizing environmental impact has positioned it as a sustainable alternative to traditional solvents.

In the field of catalysis, 2-Methylmorpholin-3-one has been investigated as a ligand for transition metal catalysts, enhancing their activity and selectivity in various catalytic processes, including asymmetric synthesis and cross-coupling reactions.

Additionally, advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 2-Methylmorpholin-3-one, providing insights into its interaction with biological systems and potential drug delivery applications.

Safety and Handling Considerations

While 2-Methylmorpholin-3-one is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure safety in industrial settings. This includes wearing appropriate personal protective equipment (PPE) when handling large quantities or in confined spaces.

Given its wide-ranging applications and ongoing research interest, 2-Methylmorpholin-3-one (CAS No. 13882-80-9) remains a focal point for innovation across multiple disciplines.